Cas no 588720-10-9 (Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester)

• Product Name: Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
• CAS No: 588720-10-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4052279
• PubChem ID: 22565801
• Update Time: 2025-04-22

Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
• ethyl 7-chloropyrrolo[1,2-c]pyrimidine-3-carboxylate
• 588720-10-9
• DB-401594
• SCHEMBL5917850

• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)8-5-7-3-4-9(11)13(7)6-12-8/h3-6H,2H2,1H3
• InChI Key： CUKZVIWCMOSBDK-UHFFFAOYSA-N
• SMILES： C1=NC(C(OCC)=O)=CC2=CC=C(Cl)N12

Computed Properties

• Exact Mass: 224.0352552Da
• Monoisotopic Mass: 224.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų